Cas no 139610-22-3 (Prelaureatin)

• Product Name: Prelaureatin
• CAS No: 139610-22-3
• MF: C₁₅H₂₁BrO₂
• MW: 313.230044126511
• CID: 211754
• Update Time: 2024-03-01

Prelaureatin Chemical and Physical Properties

Names and Identifiers

• 2H-Oxocin-3-ol,8-[(1S)-1-bromopropyl]-3,4,7,8-tetrahydro-2-(2Z)-2-penten-4-yn-1-yl-,(2S,3S,8R)-
• (+)-Prelaureatin
• 2H-Oxocin-3-ol,8-(1-bromopropyl)-3,4,7,8-tetrahydro-2-(2-penten-4-ynyl)-, [2S-[2a(Z),3a,8b(R*)]]-
• 2H-Oxocin-3-ol,8-[(1S)-1-bromopropyl]-3,4,7,8-tetrahydro-2-(2Z)-2-penten-4-ynyl-, (2S,3S,8R)-(9CI)
• Prelaureatin
• 139610-22-3

• Inchi： 1S/C15H21BrO2/c1-3-5-6-11-15-13(17)9-7-8-10-14(18-15)12(16)4-2/h1,5-8,12-15,17H,4,9-11H2,2H3/b6-5-,8-7-/t12-,13-,14+,15-/m0/s1
• InChI Key： OHHPIXHKUDAQAW-WVZXMNBZSA-N
• SMILES： Br[C@@H](CC)[C@H]1CC=CC[C@@H]([C@H](C/C=C\C#C)O1)O |c:6|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Topological Polar Surface Area: 29.5
• XLogP3: 3.125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins